Cas no 1353975-14-0 (2-Amino-1-[3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone)

• Product Name: 2-Amino-1-[3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone
• CAS No: 1353975-14-0
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2161674
• Update Time: 2025-10-29

2-Amino-1-[3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone
• 2-Amino-1-(3-(isopropyl(methyl)amino)piperidin-1-yl)ethanone
• (R)-2-Amino-1-(3-(isopropyl(methyl)amino)piperidin-1-yl)ethanone
• (S)-2-Amino-1-(3-(isopropyl(methyl)amino)piperidin-1-yl)ethanone
• AM93996
• 2-Amino-1-[3-(isopropylmethylamino)piperidin-1-yl]ethanone

• Inchi： 1S/C11H23N3O/c1-9(2)13(3)10-5-4-6-14(8-10)11(15)7-12/h9-10H,4-8,12H2,1-3H3
• InChI Key： KDGSTDXFAATHGU-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCC(C1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-[3-(isopropyl-methyl-amino)-piperidin-1-yl]-ethanone

2-Amino-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone: A Comprehensive Overview

2-Amino-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone, also known by its CAS Registry Number 1353975-14-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and structural versatility. The molecule features a piperidine ring substituted with an isopropyl-methyl-amino group at the 3-position and an ethanone moiety at the 1-position, making it a unique structure with promising properties.

The synthesis of this compound involves a multi-step process, typically starting from readily available starting materials such as piperidine derivatives and amino alcohols. The key steps often include nucleophilic substitution, amine alkylation, and ketone formation. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity.

One of the most intriguing aspects of 2-Amino-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone is its potential in drug discovery. The compound has been investigated for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in oncology research. Additionally, its structural flexibility allows for easy modification, enabling researchers to optimize its pharmacokinetic properties for better bioavailability.

The biological evaluation of this compound has been a focal point of recent studies. Researchers have employed advanced techniques such as molecular docking simulations and in vitro assays to assess its binding affinity and functional activity. These studies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications. Furthermore, the compound's ability to penetrate cellular membranes suggests that it could be effective in targeting intracellular pathogens or disease-related proteins.

In terms of applications beyond drug discovery, 2-Amino-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone has shown promise in materials science. Its unique structure makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. For instance, researchers have explored its use in creating self-healing polymers due to its ability to form reversible bonds under specific conditions.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-friendliness of chemical compounds becomes crucial. Preliminary studies suggest that 2-Amino-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone has moderate biodegradability under aerobic conditions, which aligns with current trends toward greener chemical practices.

In conclusion, 2-Amino-1-[3-(Isopropyl-Methyl-Amino)-Piperidin-1-Yl]-Ethanone (CAS No: 1353975-14-0) represents a versatile and multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is likely to contribute even more significantly to the advancement of science and technology.